Pentaamminechlororuthenium dichloride

Specification

• CAS No.: 18532-87-1
• Molecular Formula: ClH10N5Ru-5
• Molecular Weight: 292.6 g/mol
• IUPAC Name: azane;ruthenium(3+);trichloride
• Standard InChI: InChI=1S/3ClH.5H3N.Ru/h3*1H;5*1H3;/q;;;;;;;;+3/p-3
• Standard InChI Key: HLAVJMYZYQTXAH-UHFFFAOYSA-K
• SMILES: N.N.N.N.N.[Cl-].[Cl-].[Cl-].[Ru+3]
• Canonical SMILES: [NH2-].[NH2-].[NH2-].[NH2-].[NH2-].Cl[Ru]

Introduction

Chemical Identity and Structural Characteristics

Molecular Formula and Nomenclature

Pentaamminechlororuthenium dichloride is represented by the chemical formula [RuCl(NH₃)₅]Cl₂ or Cl₃H₁₅N₅Ru. This coordination compound is also known by several synonyms including chloropentaamineruthenium(III), pentaamminechlororuthenium(III) chloride, and ruthenium chloropentaammine dichloride. The compound is registered with CAS numbers 18532-87-1 and the related parent CAS 21560-19-0. In the international chemical identification system, it is identified by the InChI Key HLAVJMYZYQTXAH-UHFFFAOYSA-K.

Structural Properties

The structure of pentaamminechlororuthenium dichloride features an octahedral geometry where five ammonia molecules coordinate to the ruthenium center, with one chloride ligand occupying the sixth coordination site. Two additional chloride ions balance the charge outside the coordination sphere. This octahedral arrangement gives the complex C₄ᵥ symmetry, similar to other metal-ammine complexes. The compound has a molecular weight of 292.581 g/mol and contains ruthenium in the +3 oxidation state.

Physical and Chemical Properties

Pentaamminechlororuthenium dichloride is characterized as a mustard-yellow solid that is slightly soluble in water. The compound exhibits significant stability under normal conditions and demonstrates unique chemical properties that make it suitable for various applications. The elemental composition of pentaamminechlororuthenium dichloride is presented in Table 1.

Table 1: Elemental Composition of Pentaamminechlororuthenium Dichloride

Element	Percentage (%)
Cl	36.35
H	5.17
N	23.94
Ru	34.54

Source: Element analysis data

Synthesis and Preparation Methods

Standard Synthetic Routes

Several methods have been developed for the synthesis of pentaamminechlororuthenium dichloride. The most common approach involves the reaction between ruthenium(III) chloride and hydrazine hydrate. This process first generates a mixture containing hexaammineruthenium(II) and pentaammine(nitrogen)ruthenium(II) ions, which is then converted to pentaamminechlororuthenium(III) chloride through acidification with hydrochloric acid.

Detailed Synthesis Procedure

The laboratory preparation of pentaamminechlororuthenium dichloride follows a specific protocol as described below:

• Ruthenium(III) chloride (2.0 g, 9 mmoles) is dissolved in water (10 ml) in a beaker.

• Hydrazine hydrate (85%, 20 ml) is carefully added to the well-stirred solution, initiating an exothermic reaction with significant gas evolution.

• The solution is stirred for approximately 12 hours and then filtered by gravity.

• Concentrated hydrochloric acid is carefully added to the filtered solution until the pH reaches 2, causing vigorous gas evolution.

• The solution is boiled with stirring, turning yellow and slowly precipitating the yellow product.

• After cooling to room temperature, the crude pentaamminechlororuthenium(III) chloride is collected by filtration, washed with 6 M hydrochloric acid, alcohol, and acetone, and then air-dried.

The reported yield of crude product is approximately 3 g, representing a 46% yield based on the starting ruthenium trichloride.

Purification Method

The crude product can be purified through recrystallization following these steps:

• An aqueous slurry (3 g in 10 ml of water) is heated to 60°C.

• Concentrated ammonia is added dropwise until the yellow complex dissolves, forming a wine-red solution.

• The solution is filtered while hot and then cooled in an ice bath.

• Concentrated hydrochloric acid is added dropwise to the cold solution to reprecipitate the mustard-yellow pentaamminechlororuthenium(III) chloride.

• The purified product is collected by filtration, washed with 6 M hydrochloric acid, water, alcohol, and acetone, and finally dried at 78°C over P₂O₅ in vacuum.

The reported yield after purification is approximately 1.1 g, representing a 39% yield.

Chemical Reactivity and Applications

Catalytic Properties

Pentaamminechlororuthenium dichloride serves as a catalyst in various chemical reactions, particularly in organic synthesis, where it enhances reaction rates and selectivity. The compound's ability to facilitate electron transfer processes makes it particularly useful in redox reactions. Research indicates that the ruthenium center can coordinate with various substrates, enabling transformations that might otherwise require harsh conditions or more complex catalytic systems.

Biomedical Research Applications

The compound has shown promise in biomedical research, particularly in cancer studies, due to its potential to selectively target and destroy cancer cells. Research indicates its effectiveness in targeting the electron transport systems within animal cells, acting as an electron acceptor. This interaction may influence cellular processes, making pentaamminechlororuthenium dichloride a candidate for further investigation in cancer treatment and other medical applications. Its ability to form DNA adducts positions it as a promising agent in cancer therapeutics, with studies examining its effectiveness compared to traditional platinum-based drugs.

Electrochemical Applications

In the field of electrochemistry, pentaamminechlororuthenium dichloride is used in the development of electrochemical sensors. The compound improves the sensitivity and accuracy of detecting specific analytes in environmental monitoring systems. Its ability to participate in electron transfer reactions makes it particularly suitable for sensing applications where redox processes are involved.

Materials Science and Photochemistry

Pentaamminechlororuthenium dichloride is applied in creating advanced materials, such as nanocomposites, which have enhanced mechanical and thermal properties for various industrial applications. In photochemistry, the compound plays a role in understanding light-driven reactions and energy transfer processes, which are vital in solar energy applications. The unique electronic properties of the ruthenium center contribute to its usefulness in these fields.

Comparative Analysis with Related Compounds

Comparison with Other Ruthenium Ammine Complexes

Pentaamminechlororuthenium dichloride shares structural similarities with several other ruthenium coordination complexes. Table 2 provides a comparison of pentaamminechlororuthenium dichloride with related compounds.

Table 2: Comparison of Pentaamminechlororuthenium Dichloride with Related Compounds

Compound	Chemical Formula	Key Characteristics	Applications
Pentaamminechlororuthenium dichloride	[RuCl(NH₃)₅]Cl₂	Yellow solid, Ru(III) oxidation state	Catalysis, biomedical research, electrochemistry
Pentaammine(nitrogen)ruthenium(II) chloride	[Ru(NH₃)₅(N₂)]Cl₂	Nearly white solid with yellow solutions, Ru(II) oxidation state	Historic significance as first compound with N₂ bound to metal, precursor for other complexes
Hexaammineruthenium(III) chloride	[Ru(NH₃)₆]Cl₃	All coordination sites occupied by ammonia	Electron transfer studies, redox reactions
p-Cymene ruthenium dichloride dimer	[(p-cymene)RuCl₂]₂	Contains aromatic ligand, dimeric structure	Organometallic chemistry, catalysis

Recent Research and Future Directions

Current Research Trends

Recent research on pentaamminechlororuthenium dichloride has focused on its interaction with biomolecules and its potential applications in medicinal chemistry. Studies have investigated the kinetics of aquation of this compound in mixed solvents, providing insights into its reactivity and stability under varying conditions. Additional research has explored its use in electrochemical detection of DNA base pairs, showcasing its utility in biosensing technologies.

Future Research Directions

Future research on pentaamminechlororuthenium dichloride may focus on the following areas:

• Development of more efficient synthetic routes with higher yields and purity

• Further exploration of its catalytic properties in organic transformations

• Detailed investigation of its interactions with biological systems for potential therapeutic applications

• Integration into advanced materials for specific technological applications

• Examination of its role in energy conversion technologies, particularly in water oxidation reactions